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An In-depth Technical Guide to the Crystal Structure and Space Group of Europium(III) Oxide

Introduction
Europium(III) oxide (Eu₂O₃) is a technologically significant rare-earth sesquioxide, widely

utilized for its unique luminescent properties. It serves as a red phosphor in lighting and display

technologies, such as fluorescent lamps and television sets, and as an activator for yttrium-

based phosphors.[1][2][3] Its efficacy in these applications is intrinsically linked to its crystal

structure. Europium(III) oxide is known to exist in several polymorphic forms, with the most

common at ambient conditions being the cubic and monoclinic structures.[1][2][4] This guide

provides a detailed overview of the crystallographic structures of Eu₂O₃, experimental protocols

for its synthesis and characterization, and the phase transitions it undergoes under varying

conditions.

Crystal Structures of Europium(III) Oxide
Europium(III) oxide primarily exhibits two well-characterized crystal structures at ambient

pressure: a body-centered cubic (C-type) form and a monoclinic (B-type) form.[1][2] The cubic

phase is the stable structure at room temperature, while the monoclinic phase is a metastable

form that can be synthesized under specific conditions or observed during phase transitions.[5]

Other phases, including trigonal (A-type), hexagonal (H-type), and a high-temperature cubic (X-

type), can be accessed under high temperature or high-pressure conditions.[5]

Cubic (C-type) Structure
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The thermodynamically stable phase of Eu₂O₃ at ambient conditions is the C-type rare-earth

oxide structure, which is analogous to manganese(III) oxide.[1][5] This structure belongs to the

body-centered cubic (BCC) crystal system.[6]

Monoclinic (B-type) Structure
The monoclinic B-type structure is another common polymorph of Eu₂O₃. It is

thermodynamically favored at higher temperatures than the C-type but can exist as a

metastable phase at room temperature.[5] This structure is characterized by a lower symmetry

compared to the cubic phase.[7] In this configuration, the europium ions exhibit different

coordination environments, with some Eu³⁺ sites being 6-coordinate and others being 7-

coordinate.[8]

Phase Transitions
Europium(III) oxide undergoes several structural transformations with changes in temperature

and pressure.[5]

Cubic (C) to Monoclinic (B): A pressure-induced phase transition from the cubic to the

monoclinic structure has been observed at approximately 8.0 GPa. This monoclinic phase is

retained even after the pressure is released.[5] A similar transition occurs with increasing

temperature.

Monoclinic (B) to Trigonal (A): Under high pressure, the monoclinic phase can transform into

a trigonal (A-type) structure at around 4.7 GPa.[5]

High-Temperature Transitions: With increasing temperature, Eu₂O₃ transitions from the cubic

(C) phase to monoclinic (B), then to trigonal (A), hexagonal (H), and finally to a different

cubic (X) phase before melting.[5]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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